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Compound of Interest

Compound Name: 2-Methyl-4-phenyl-2-butanol
CAS No.: 103-05-9
Cat. No.: B093477
Get Quote
. J

CAS: 103-05-9 | Formula:

[1]12]
Executive Summary: Imnmediate Action Required

Do NOT pour down the drain. Although 2-Methyl-4-phenyl-2-butanol is often used in
fragrance and synthesis applications and possesses a high flash point, it is classified as
Harmful to aquatic life with long-lasting effects (H412).[1][3] Environmental compliance requires
that this substance be managed as chemical waste and destroyed via incineration.

Part 1: Chemical Profile & Risk Assessment

To determine the correct disposal path, we must first understand the physicochemical
properties that dictate its regulatory status. Unlike low-molecular-weight alcohols (e.g.,
methanol), this compound is a tertiary alcohol with significant lipophilicity.[1]

Physicochemical Data Table
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Property Value Disposal Implication

Non-Ignitable under RCRA
) (D001).[1] It does not require
Flash Point ~108°C (226°F) ]
"Flammable" segregation

unless mixed with solvents.

Low volatility; minimal
Boiling Point 130-132°C inhalation risk during standard
transfer.[1]

High Aquatic Risk. It partitions
. o into organic matter/sediment,
Water Solubility Low / Immiscible o ]
necessitating "Zero Discharge”

protocols.[1]

No peroxide formation (unlike
o ethers); compatible with
Reactivity Stable )
standard organic waste

streams.[1]

The "Why" Behind the Protocol

e Agquatic Toxicity (H412): The benzene ring combined with the alkyl chain makes this
compound persistent in aquatic environments. Standard wastewater treatment plants
(WWTP) may not fully degrade it before discharge, leading to bioaccumulation risks.[1]

o Eye Damage (H318): This compound is a severe eye irritant.[3] Disposal procedures must
prioritize splash protection (goggles/face shield) over respiratory protection.

Part 2: Decision Logic & Workflow

The following diagram illustrates the decision-making process for categorizing and disposing of
2-Methyl-4-phenyl-2-butanol.
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Waste Generation:
2-Methyl-4-phenyl-2-butanol

Is it mixed with other solvents?

Does the mixture have

Flash Point < 60°C? Pure / High Flash Point Mix

Classify as RCRA Hazardous Label: Non-RCRA Regulated
(D001 Ignitable) Organic Waste

Label: Flammable Organic Waste
(GELRED)]

Containerize:
HDPE or Glass Carboy

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for categorizing 2-Methyl-4-phenyl-2-butanol waste based on mixture
composition and regulatory flash point thresholds.

Part 3: Step-by-Step Disposal Protocol
Step 1: Segregation & Classification
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e Pure Substance: If you are disposing of the pure chemical (e.g., expired stock), it is
technically Non-RCRA Regulated Waste in the USA because its flash point (>60°C) exceeds
the D001 Ignitability threshold.

o Note: While "Non-Regulated," it must still be incinerated.[1] Labeling it correctly as non-
hazardous can reduce disposal costs for your facility.

o Mixtures: If mixed with Acetone, Methanol, or Ethyl Acetate, the entire mixture defaults to
RCRA Hazardous (D001).[1] Segregate into the "Flammable Solvents" stream.

Step 2: Containerization[1]
o Material: Use High-Density Polyethylene (HDPE) jerrycans or amber glass bottles.

e Headspace: Leave at least 10% headspace to allow for thermal expansion, even though the

volatility is low.

o Compatibility: Do not mix with strong oxidizing agents (e.g., nitric acid, peroxides) in the
waste container, as this can trigger exothermic reactions.[1][4]

Step 3: Labeling

Adhere to the following labeling standard to ensure safety for waste handlers:

Field Entry

Chemical Name 2-Methyl-4-phenyl-2-butanol

Constituents 95%-+ (if pure)

Hazard Checkbox [X] Toxic (Aquatic) [ ] Flammable (Only if mixed)

None (if pure) OR D001 (if mixed with

flammables)

Waste Code

Step 4: Spill Management (Immediate Response)

If a spill occurs during transfer:

o Evacuate: Not necessary for small spills due to low volatility, but ensure ventilation.[1]
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o PPE: Don safety goggles (H318 hazard) and nitrile gloves immediately.

» Contain: Do not wash into floor drains. Use a clay-based absorbent (vermiculite) or spill
pads.[1]

o Clean: Scoop absorbed material into a solid waste drum for incineration. Clean the surface
with a detergent solution to remove the oily residue.

Part 4: Regulatory Reference (US & EU)[1]

e United States (EPA/RCRA):

o Not listed on the P-list or U-list.[1]

o 40 CFR 261.21: Does not meet the definition of Ignitability (Flash point > 140°F).

o Disposal Method: Fuel blending or Incineration is required to destroy the organic structure.
e European Union (EWC):

o Classified generally under 16 05 08 (discarded organic chemicals consisting of or
containing hazardous substances).

o Must be treated as hazardous waste due to Aquatic Chronic 3 classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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